Cas no 579443-79-1 (2-(4-Allyl-5-((2-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridine)

2-(4-Allyl-5-((2-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridine structure
579443-79-1 structure
Product Name:2-(4-Allyl-5-((2-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridine
CAS No:579443-79-1
MF:C18H18N4S
MW:322.427321910858
CID:3051748
PubChem ID:938313
Update Time:2025-04-21

2-(4-Allyl-5-((2-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Allyl-5-((2-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridine
    • 579443-79-1
    • STL342133
    • 2-[5-[(2-methylphenyl)methylsulfanyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]pyridine
    • 2-{4-allyl-5-[(2-methylbenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine
    • 2-{5-[(2-methylbenzyl)sulfanyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl}pyridine
    • 638-340-2
    • AKOS002188634
    • Inchi: 1S/C18H18N4S/c1-3-12-22-17(16-10-6-7-11-19-16)20-21-18(22)23-13-15-9-5-4-8-14(15)2/h3-11H,1,12-13H2,2H3
    • InChI Key: FKCKXGBTWGYGDS-UHFFFAOYSA-N
    • SMILES: S(C1=NN=C(C2C=CC=CN=2)N1CC=C)CC1C=CC=CC=1C

Computed Properties

  • Exact Mass: 322.12521776Da
  • Monoisotopic Mass: 322.12521776Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 68.9Ų
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